Cas no 182955-10-8 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-benzoyl-1,3-dimethyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-benzoyl-1,3-dimethyl-
• CAS No: 182955-10-8
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• MDL: MFCD05669846
• CID: 234018
• PubChem ID: 2785824
• Update Time: 2025-10-28

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-benzoyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-benzoyl-1,3-dimethyl-
• 5-benzoyl-1,3-dimethyl-2,6-dioxopyrimidin-4-olate
• 5-benzoyl-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• SR-01000308487
• 5-benzoyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• CHEMBL3103941
• SCHEMBL6837118
• LJAPPXNROQLECP-UHFFFAOYSA-N
• 182955-10-8
• MFCD05669846
• AKOS005107957
• SR-01000308487-1
• MS-2243

• MDL： MFCD05669846
• Inchi： 1S/C13H12N2O4/c1-14-11(17)9(12(18)15(2)13(14)19)10(16)8-6-4-3-5-7-8/h3-7,9H,1-2H3
• InChI Key： LJAPPXNROQLECP-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)=O)C(N(C)C(N1C)=O)=O

Computed Properties

• Exact Mass: 260.07976
• Monoisotopic Mass: 260.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 398.8°Cat760mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.581
• PSA: 74.76

Additional information on 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-benzoyl-1,3-dimethyl-

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-benzoyl-1,3-dimethyl

The compound with CAS No. 182955-10-8, known as 2,4,6(1H,3H,5H)-Pyrimidinetrione, specifically the derivative 5-benzoyl-1,3-dimethyl, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidinetriones, which are heterocyclic organic compounds characterized by a six-membered ring containing two nitrogen atoms and three oxygen atoms. The pyrimidinetrione framework is a versatile structure that has been extensively studied due to its ability to form stable complexes and participate in diverse chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-benzoyl-1,3-dimethyl pyrimidinetrione. The molecule's structure features a benzoyl group attached at the 5-position of the pyrimidinetrione ring and methyl groups at positions 1 and 3. This substitution pattern not only enhances the compound's stability but also imparts unique electronic and steric properties. The benzoyl group contributes aromaticity and conjugation effects, while the methyl groups provide steric bulk and influence the molecule's solubility and reactivity.

One of the most promising applications of 2,4,6(1H,3H,5H)-Pyrimidinetrione derivatives lies in their role as ligands in coordination chemistry. The nitrogen and oxygen atoms in the pyrimidinetrione ring can act as coordinating sites for metal ions such as copper (II), zinc (II), or iron (III). Recent studies have demonstrated that these metal complexes exhibit exceptional catalytic activity in organic transformations. For instance, a study published in *Journal of Catalysis* highlighted the use of pyrimidinetrione-based metal complexes as efficient catalysts for alkene epoxidation under mild conditions.

In addition to their catalytic applications, pyrimidinetrione derivatives have shown potential in drug discovery. The ability of these compounds to bind to specific protein targets makes them valuable candidates for developing new therapeutic agents. A research team from Stanford University reported that 5-benzoyl-1,3-dimethyl pyrimidinetrione exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This finding underscores the importance of exploring such compounds for their pharmacological properties.

The synthesis of 2,4,6(1H,3H,5H)-Pyrimidinetrione derivatives typically involves multi-step processes that require careful optimization. One common approach involves the condensation of amines with carbonyl compounds followed by cyclization to form the pyrimidinetrione ring. Recent advancements in green chemistry have led to more sustainable methods for synthesizing these compounds. For example, researchers at ETH Zurich developed a microwave-assisted synthesis route that significantly reduces reaction time and energy consumption while maintaining high yields.

Another area where pyrimidinetrione derivatives have gained attention is in materials science. Their ability to form self-assembled monolayers (SAMs) has made them attractive candidates for designing advanced materials with tailored properties. A study published in *Advanced Materials* demonstrated that SAMs formed by pyrimidinetrione derivatives exhibit excellent mechanical stability and conductivity when incorporated into organic electronic devices.

Furthermore, the optical properties of pyrimidinetrione derivatives make them suitable for applications in photonics and optoelectronics. The presence of conjugated systems within these molecules allows them to absorb light across a wide range of wavelengths. Recent research has explored their use as chromophores in dye-sensitized solar cells (DSSCs). A team from Tokyo University reported that incorporating pyrimidinetrione-based dyes into DSSCs resulted in improved light-harvesting efficiency and overall device performance.

In conclusion,2,4